1-(1-Naphthylsulfonyl)-6-(octahydropyrrolo[1,2-a]pyrazine-2-yl)-1H-indole

• IUPAC Name: 2-(1-naphthalen-1-ylsulfonylindol-6-yl)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C25H25N3O2S/c29-31(30,25-9-3-6-19-5-1-2-8-23(19)25)28-14-12-20-10-11-21(17-24(20)28)27-16-15-26-13-4-7-22(26)18-27/h1-3,5-6,8-12,14,17,22H,4,7,13,15-16,18H2
• InChI Key: XNELKPKYCQGGFW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CCN2C1)C3=CC4=C(C=C3)C=CN4S(=O)(=O)C5=CC=CC6=CC=CC=C65
• Molecular Formula: C25H25N3O2S
• Molecular Weight: 431.6 g/mol

Description

1-(1-Naphthylsulfonyl)-6-(octahydropyrrolo[1,2-a]pyrazine-2-yl)-1H-indole is a useful research compound. Its molecular formula is C25H25N3O2S and its molecular weight is 431.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• 5-HT6 Receptor Ligands : Research has identified derivatives of 1-(1-Naphthylsulfonyl)-6-(octahydropyrrolo[1,2-a]pyrazine-2-yl)-1H-indole as novel ligands for the 5-HT6 receptor, a target of interest in neuropsychiatric and neurodegenerative disorders. Specifically, certain compounds exhibited high affinity for the 5-HT6 receptors, indicating potential therapeutic applications in this domain (Bernotas et al., 2004).

• Anti-inflammatory Activity : Another study synthesized derivatives of this compound and evaluated them for anti-inflammatory activity. These derivatives were compared to the nonsteroidal anti-inflammatory drug (NSAID) indomethacin, suggesting potential applications in treating inflammation (Shroff et al., 2017).

• Topoisomerase 1 Inhibitors : A series of indole-pyrazoline hybrid derivatives, related to the compound , were synthesized and evaluated for their ability to inhibit topoisomerase 1 (Top1), an enzyme critical in DNA replication. This suggests potential applications in cancer therapy, as Top1 inhibitors are a class of anticancer drugs (Shu et al., 2019).

• Fructose 1,6-Bisphosphatase (FBPase) Inhibitors : Derivatives of this compound were evaluated as potential inhibitors of fructose 1,6-bisphosphatase, an enzyme involved in glucose production. This indicates potential applications in treating type II diabetes (Rudnitskaya et al., 2010).

• Antimicrobial Activities : Synthesis and characterization of derivatives of this compound also led to the evaluation of their antimicrobial activities. This points to potential applications in the development of new antimicrobial agents (Gündüzalp et al., 2014).

• IAP Protein Inhibitors : In cancer research, hexahydropyrazino[1,2-a]indole derivatives, closely related to the compound , have been synthesized and identified as potent inhibitors of apoptosis (IAP) proteins. This indicates potential use in cancer therapy, as IAP proteins are often overexpressed in cancer cells (Shiokawa et al., 2013).